Cas no 25199-00-2 (4-Chloro-5-propylpyrimidine)

• Product Name: 4-Chloro-5-propylpyrimidine
• CAS No: 25199-00-2
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD09971219
• CID: 876452
• Update Time: 2025-10-27

4-Chloro-5-propylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-propylpyrimidine
• LogP
• C7H9ClN2

• MDL： MFCD09971219
• Inchi： 1S/C7H9ClN2/c1-2-3-6-4-9-5-10-7(6)8/h4-5H,2-3H2,1H3
• InChI Key： XFPJNYIBYZTJES-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)CCC

Computed Properties

• Exact Mass: 156.04557
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-5-propylpyrimidine

4-Chloro-5-propylpyrimidine (CAS No. 25199-00-2): Properties, Applications, and Market Insights

4-Chloro-5-propylpyrimidine (CAS No. 25199-00-2) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated pyrimidine derivative features a unique molecular structure combining a pyrimidine ring with chloro and propyl functional groups, making it valuable for various synthetic applications. Researchers frequently search for "4-Chloro-5-propylpyrimidine uses" or "CAS 25199-00-2 synthesis," reflecting growing interest in this compound's potential.

The compound's chemical properties include a molecular weight of 156.61 g/mol and the formula C₇H₉ClN₂. Its chloropyrimidine structure contributes to notable stability and reactivity patterns, particularly in nucleophilic substitution reactions. Current trends show increased searches for "pyrimidine derivatives in drug discovery" and "chloro-substituted heterocycles," aligning with 4-Chloro-5-propylpyrimidine's research applications. The propyl side chain enhances its lipophilicity, a property increasingly important in modern medicinal chemistry optimization.

In pharmaceutical applications, 4-Chloro-5-propylpyrimidine serves as a key intermediate for developing kinase inhibitors and other bioactive molecules. The compound's structure appears in patents related to anticancer agents and anti-inflammatory drugs, driving searches for "pyrimidine-based therapeutics." Recent publications highlight its use in creating targeted therapies, particularly in oncology research where modified pyrimidines show promise against resistant cancer strains.

The agrochemical industry utilizes 4-Chloro-5-propylpyrimidine in developing novel crop protection agents. Its structural features contribute to the creation of fungicides and herbicides with improved efficacy and environmental profiles. Online queries for "chloropyrimidine pesticides" and "sustainable agrochemicals" reflect this application's growing importance. Manufacturers are exploring greener synthesis routes for such intermediates, responding to industry demands for eco-friendly production methods.

Market analysis indicates steady growth for pyrimidine derivatives, with 4-Chloro-5-propylpyrimidine benefiting from expanded research budgets in life sciences. The compound's niche applications in material science, particularly for organic electronic materials, represent an emerging area of interest. Searches for "heterocyclic compounds for OLEDs" demonstrate this developing application sector. Global suppliers are scaling up production to meet demand from pharmaceutical and specialty chemical sectors.

Quality specifications for CAS 25199-00-2 typically require ≥98% purity, with HPLC analysis becoming standard for research-grade material. Analytical methods for 4-Chloro-5-propylpyrimidine characterization include GC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. Storage recommendations emphasize protection from moisture and light to maintain stability, with many researchers inquiring about "pyrimidine compound storage conditions" online.

Recent synthetic advancements have improved 4-Chloro-5-propylpyrimidine production yields through optimized catalytic processes. Literature searches for "efficient pyrimidine synthesis" reveal strong interest in these methodological improvements. The compound's commercial availability has expanded, with multiple suppliers now offering custom synthesis services for derivative development. Patent activity surrounding chloropyrimidine applications continues to grow, particularly in Asian markets.

Environmental and safety considerations for 4-Chloro-5-propylpyrimidine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. These safety aspects generate consistent search traffic, with queries like "pyrimidine handling precautions" being common. Regulatory status varies by region, requiring manufacturers to stay updated on chemical compliance requirements.

The future outlook for 4-Chloro-5-propylpyrimidine remains positive, driven by ongoing research into precision medicine and sustainable agriculture. Its versatility as a chemical building block ensures continued relevance across multiple industries. Emerging applications in bioconjugation chemistry and diagnostic probe development may further expand its utility. Market observers note particular growth potential in contract research organizations utilizing such specialized intermediates.

For researchers seeking high-purity 4-Chloro-5-propylpyrimidine, multiple certified suppliers offer the compound in various quantities. Technical inquiries often focus on "bulk pyrimidine derivatives" and "custom chemical synthesis," reflecting industrial-scale needs. Analytical certificates typically include detailed spectroscopic data and chromatographic profiles to ensure compound identity and purity for critical applications.